4-[2-[2-(4-Bromo-2-chlorophenoxy)ethoxy]ethyl]morpholine

• Molecular Formula: C14H19BrClNO3
• Molecular Weight: 364.66 g/mol
• IUPAC Name: 4-[2-[2-(4-bromo-2-chlorophenoxy)ethoxy]ethyl]morpholine
• InChI: InChI=1S/C14H19BrClNO3/c15-12-1-2-14(13(16)11-12)20-10-9-19-8-5-17-3-6-18-7-4-17/h1-2,11H,3-10H2
• InChI Key: CDNYXPCEFPPPAW-UHFFFAOYSA-N
• SMILES: C1COCCN1CCOCCOC2=C(C=C(C=C2)Br)Cl

Description

4-[2-[2-(4-bromo-2-chlorophenoxy)ethoxy]ethyl]morpholine is an aromatic ether.

Scientific Research Applications

Organic Synthesis and Ligand Design

Compounds structurally related to 4-[2-[2-(4-Bromo-2-chlorophenoxy)ethoxy]ethyl]morpholine, such as those involving morpholine derivatives and halogenated aromatic units, are often explored for their unique reactivity and potential as ligands in complexation with metals. For instance, the synthesis and complexation of tellurated derivatives of morpholine with palladium(II) and mercury(II) demonstrate the potential of morpholine derivatives in creating complex structures with significant properties, which could be applied in catalysis or material science (Singh et al., 2000).

Materials Science

In materials science, the structural motifs similar to the queried compound are often investigated for their physicochemical properties, which can be crucial in the development of new materials. For example, the study of 5-bromo-1-{2-[2-(2-chloroethoxy)ethoxy]ethyl}indoline-2,3-dione highlighted the significance of halogenated and ethoxylated compounds in forming structures with specific intermolecular interactions, which might be relevant for material engineering or pharmaceutical formulation (Abdellaoui et al., 2019).

Pharmacological Research

Although direct applications in pharmacology for the exact compound were not found, related research on morpholine derivatives and their synthesis, such as the study of 4-{2-[5-(4-fluoro-phenyl)- [1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine, shows the importance of such compounds in medicinal chemistry for their potential biological activities (Mamatha S.V et al., 2019). These compounds are often explored for their antimicrobial, antifungal, or even antitumor properties, demonstrating the broad applicability of morpholine derivatives in drug development.